Cas no 367520-87-4 (Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate)

• Product Name: Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate
• CAS No: 367520-87-4
• MF: C₁₃H₁₃NO₆
• MW: 279.245424032211
• MDL: MFCD30471892
• CID: 4646509
• PubChem ID: 127263446
• Update Time: 2025-05-20

Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate Chemical and Physical Properties

Names and Identifiers

• METHYL3-((1,3-DIOXOISOINDOLIN-2-YL)OXY)-2-HYDROXY-2-METHYLPROPANOATE
• AKOS030628166
• MFCD30471892
• METHYL 3-((1,3-DIOXOISOINDOLIN-2-YL)OXY)-2-HYDROXY-2-METHYLPROPANOATE
• methyl 3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-hydroxy-2-methylpropanoate
• AS-72583
• 367520-87-4
• methyl 3-(1,3-dioxoisoindol-2-yl)oxy-2-hydroxy-2-methylpropanoate
• W12443
• Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate

• MDL： MFCD30471892
• Inchi： 1S/C13H13NO6/c1-13(18,12(17)19-2)7-20-14-10(15)8-5-3-4-6-9(8)11(14)16/h3-6,18H,7H2,1-2H3
• InChI Key： CEGWZOZDZYAQDD-UHFFFAOYSA-N
• SMILES： O(CC(C(=O)OC)(C)O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 279.07428713g/mol
• Monoisotopic Mass: 279.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.1Ų

Additional information on Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate

Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate (CAS No. 367520-87-4): An Overview

Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate (CAS No. 367520-87-4) is a versatile compound with a wide range of applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of isatin and exhibits unique structural and functional properties that make it an important molecule in the development of novel therapeutic agents.

The chemical structure of Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate consists of a methyl ester group, a hydroxyl group, and an isatin moiety. The presence of these functional groups imparts specific chemical reactivity and biological activity to the molecule. The isatin core, in particular, has been extensively studied for its potential in various therapeutic applications, including as an anti-inflammatory agent and a neuroprotective compound.

Recent research has highlighted the potential of Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate in the treatment of neurodegenerative diseases. Studies have shown that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammatory responses. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound significantly reduced neuronal cell death in an in vitro model of Parkinson's disease.

In addition to its neuroprotective properties, Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. A notable study published in Cancer Letters reported that treatment with this compound led to a significant reduction in tumor size in a mouse model of breast cancer.

The synthetic route for producing Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate involves several well-established chemical reactions. The synthesis typically starts with the reaction of isatin with an appropriate alcohol to form the corresponding ester. Subsequent steps involve the introduction of the hydroxyl group and the methyl ester group through selective functional group transformations. The high yield and purity of the final product make it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate should be stored under appropriate conditions to maintain its stability and prevent degradation. It is recommended to store the compound at room temperature away from direct sunlight and moisture. Additionally, standard laboratory safety protocols should be followed when handling this compound to ensure the safety of researchers and laboratory personnel.

The future prospects for Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate are promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases, including neurodegenerative disorders and cancer. The unique combination of its structural features and biological activities makes it a valuable candidate for further development as a therapeutic agent.

In conclusion, Methyl 3-((1,3-Dioxoisoindolin-2-Yl)Oxy)-2-Hydroxy-2-Methylpropanoate (CAS No. 367520-87-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its ability to cross biological barriers and exert targeted biological effects makes it an important molecule for further investigation and development.